1,2-Dihydro Dexamethasone

Description

1,2-Dihydro Dexamethasone, also known as 9-fluoro-11β,17,21-trihydroxy-16α-methylpregn-4-ene-3,20-dione, is a compound related to dexamethasone and is often used as a working standard or secondary reference standard in the quality control and quality assurance processes during the commercial production of dexamethasone and its related formulations . It also sees use during the Abbreviated New Drug Application (ANDA) filings to the FDA and in toxicity studies of drug formulations .

Dexamethasone itself is a fluorinated glucocorticoid medication used to treat a variety of conditions, including rheumatic problems, skin diseases, severe allergies, asthma, and chronic obstructive pulmonary disease (COPD) . It can be administered in various forms such as oral medication, injections, topical creams, or ophthalmic solutions . Dexamethasone was first synthesized in 1957 and approved for medical use in 1958 .

Dexamethasone is a synthetic analogue of hydrocortisone and is used in both human and veterinary medicine to treat metabolic diseases and inflammatory disorders . It has a wide range of therapeutic uses due to its effects on biochemical pathways and cellular transport mechanisms . It is structurally similar to other corticosteroids like hydrocortisone and prednisolone .

• CAS No.: 426-17-5
• Product Name: 1,2-Dihydro Dexamethasone
• Molecular Formula: C22H31FO5
• Molecular Weight: 394.5 g/mol
• IUPAC Name: (8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C22H31FO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h9,12,15-17,24,26,28H,4-8,10-11H2,1-3H3/t12-,15+,16+,17+,19+,20+,21+,22+/m1/s1
• Standard InChIKey: YYZXYYHUGHQGHI-CXSFZGCWSA-N
• SMILES: CC1CC2C3CCC4=CC(=O)CCC4(C3(C(CC2(C1(C(=O)CO)O)C)O)F)C
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)CCC4(C3(C(CC2(C1(C(=O)CO)O)C)O)F)C
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (11β,16α)-9-Fluoro-11,17,21-trihydroxy-16-methylpregn-4-ene-3,20-dione
• PubChem Compound: 22792547
• Last Modified: Aug 15 2023